Cas no 454699-37-7 (4-(2-Pyridinyl)pyrimidine-2-thiol)
454699-37-7 structure
Product Name:4-(2-Pyridinyl)pyrimidine-2-thiol
CAS No:454699-37-7
MF:C9H7N3S
MW:189.236979722977
MDL:MFCD03407846
CID:1516899
PubChem ID:5324403
Update Time:2025-04-21
4-(2-Pyridinyl)pyrimidine-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 6-pyridin-2-yl-1h-pyrimidine-2-thione
- 4-(2-PYRIDINYL)PYRIMIDINE-2-THIOL
- 4-(pyridin-2-yl)pyrimidine-2-thiol
- SureCN5356680
- AC1NT531
- MolPort-019-836-376
- BB_SC-6102
- 4-pyridin-2-yl-pyrimidine-2-thiol
- STL361590
- 2(1H)-Pyrimidinethione, 4-(2-pyridinyl)-
- CHEMBL4126599
- SCHEMBL5356680
- DB-348581
- A913208
- pyridinyl-pyrimidine-2-thiol
- 4-(PYRIDIN-2-YL)-1,2-DIHYDROPYRIMIDINE-2-THIONE
- AS-31793
- MFCD03407846
- DTXSID10415904
- 4-pyridin-2-ylpyrimidine-2-thiol
- BBL029967
- CS-0171172
- 454699-37-7
- STL466950
- AKOS002682440
- 4-(pyridin-2-yl)pyrimidine-2(1H)-thione
- AKOS016371253
- 4-(2-Pyridinyl)pyrimidine-2-thiol
-
- MDL: MFCD03407846
- Inchi: 1S/C9H7N3S/c13-9-11-6-4-8(12-9)7-3-1-2-5-10-7/h1-6H,(H,11,12,13)
- InChI Key: UPVNBRCSYKXAJY-UHFFFAOYSA-N
- SMILES: S=C1N=CC=C(C2C=CC=CN=2)N1
Computed Properties
- Exact Mass: 189.03606841g/mol
- Monoisotopic Mass: 189.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 69.4Ų
4-(2-Pyridinyl)pyrimidine-2-thiol Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:2-8 °C
4-(2-Pyridinyl)pyrimidine-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 31118-0.25/G |
4-(2-PYRIDINYL)PYRIMIDINE-2-THIOL |
454699-37-7 | 97% | 0.25g |
$212 | 2023-09-17 | |
| AstaTech | 31118-1/G |
4-(2-PYRIDINYL)PYRIMIDINE-2-THIOL |
454699-37-7 | 97% | 1g |
$531 | 2023-09-17 | |
| AstaTech | 31118-5/G |
4-(2-PYRIDINYL)PYRIMIDINE-2-THIOL |
454699-37-7 | 97% | 5g |
$1858 | 2023-09-17 | |
| Chemenu | CM296187-1g |
4-(2-Pyridinyl)pyrimidine-2-thiol |
454699-37-7 | 95% | 1g |
$539 | 2024-07-16 | |
| TRC | P841208-10mg |
4-(2-Pyridinyl)pyrimidine-2-thiol |
454699-37-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P841208-50mg |
4-(2-Pyridinyl)pyrimidine-2-thiol |
454699-37-7 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P841208-100mg |
4-(2-Pyridinyl)pyrimidine-2-thiol |
454699-37-7 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Alichem | A029201394-250mg |
4-(2-Pyridinyl)pyrimidine-2-thiol |
454699-37-7 | 95% | 250mg |
$209.88 | 2023-09-01 | |
| Alichem | A029201394-1g |
4-(2-Pyridinyl)pyrimidine-2-thiol |
454699-37-7 | 95% | 1g |
$486.08 | 2023-09-01 | |
| Alichem | A029201394-5g |
4-(2-Pyridinyl)pyrimidine-2-thiol |
454699-37-7 | 95% | 5g |
$1753.36 | 2023-09-01 |
4-(2-Pyridinyl)pyrimidine-2-thiol Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
454699-37-7 (4-(2-Pyridinyl)pyrimidine-2-thiol) Related Products
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- 856173-38-1(2(1H)-Pyrimidinethione, 4-amino-6-(2-pyridinyl)-)
- 87568-89-6(2(1H)-Pyrimidinethione, 4,4'-(2,6-pyridinediyl)bis[6-ethoxy-)
- 1189749-69-6(4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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